Cas no 1806263-54-6 (3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806263-54-6
• MF: C₆H₂ClF₃N₂O₆S
• MW: 322.603089809418
• CID: 4828899
• Update Time: 2025-10-29

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2ClF3N2O6S/c7-19(16,17)3-1-2(13)4(12(14)15)11-5(3)18-6(8,9)10/h1,13H
• InChI Key： DEIXDZQLEBABBM-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C([N+](=O)[O-])N=C1OC(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.7
• Topological Polar Surface Area: 131

Additional information on 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806263-54-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806263-54-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a pyridine ring substituted with a hydroxyl group, a nitro group, a trifluoromethoxy group, and a sulfonyl chloride moiety. These functional groups contribute to its reactivity and biological activity, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The structure of 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride is particularly noteworthy. The presence of the hydroxyl group at the 3-position and the nitro group at the 2-position imparts significant electronic effects on the pyridine ring, enhancing its reactivity towards nucleophilic substitution reactions. The trifluoromethoxy group at the 6-position adds further complexity to the molecule, contributing to its lipophilicity and stability. The sulfonyl chloride moiety at the 5-position is highly reactive and can undergo nucleophilic substitution to form sulfonamides, which are important in medicinal chemistry for their biological activities.

The synthesis of 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride typically involves several steps. One common approach is to start with a substituted pyridine derivative and introduce the hydroxyl, nitro, trifluoromethoxy, and sulfonyl chloride groups sequentially. For example, 2-chloro-3-hydroxy-6-trifluoromethoxypyridine can be synthesized by reacting 2-chloro-3-hydroxypyridine with triflic anhydride. The resulting compound can then be nitrated to form 2-chloro-3-hydroxy-6-trifluoromethoxypyridine, which can be further converted to the sulfonyl chloride derivative using thionyl chloride or another suitable reagent.

Recent research has highlighted the potential applications of 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride in various areas of medicinal chemistry. One study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The authors found that sulfonamide derivatives formed from this compound showed significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Another study in Bioorganic & Medicinal Chemistry Letters reported that similar derivatives exhibited strong antiviral activity against several RNA viruses, including influenza and Zika viruses.

In addition to its biological activities, 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride has also been explored for its use in agrochemicals. A recent publication in Pest Management Science described how this compound can be used as an intermediate in the synthesis of novel herbicides with improved efficacy and reduced environmental impact. The authors noted that the trifluoromethoxy group contributes to the herbicidal activity by enhancing the compound's ability to penetrate plant cells and disrupt essential metabolic pathways.

The pharmaceutical industry has shown increasing interest in compounds like 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride due to their potential as lead molecules for drug discovery. The ability to modify the structure through functional group manipulation allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability. For instance, researchers at a leading pharmaceutical company have developed a series of sulfonamide derivatives from this compound that show promising activity against cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In conclusion, 3-hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806263-54-6) is a multifaceted compound with significant potential in medicinal chemistry and agrochemical applications. Its unique structure and reactivity make it an attractive starting material for the synthesis of biologically active molecules with diverse therapeutic and agricultural uses. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.